Cas no 1480442-07-6 (Ethyl 3-amino-4-(4-bromophenyl)butanoate hydrochloride)

• Product Name: Ethyl 3-amino-4-(4-bromophenyl)butanoate hydrochloride
• CAS No: 1480442-07-6
• MF: C₁₂H₁₇BrClNO₂
• MW: 322.625881910324
• CID: 5746474
• PubChem ID: 118999782
• Update Time: 2025-07-17

Ethyl 3-amino-4-(4-bromophenyl)butanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-AMINO-4-(4-BROMOPHENYL)BUTANOATE HCL
• F14068
• Ethyl3-amino-4-(4-bromophenyl)butanoatehydrochloride
• Ethyl 3-amino-4-(4-bromophenyl)butanoate hydrochloride
• 1480442-07-6
• ethyl 3-amino-4-(4-bromophenyl)butanoate
• Benzenebutanoic acid, β-amino-4-bromo-, ethyl ester

• Inchi： 1S/C12H16BrNO2.ClH/c1-2-16-12(15)8-11(14)7-9-3-5-10(13)6-4-9;/h3-6,11H,2,7-8,14H2,1H3;1H
• InChI Key： PQVYWRJEMTZSHQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(CC(=O)OCC)N.Cl

Computed Properties

• Exact Mass: 321.01312g/mol
• Monoisotopic Mass: 321.01312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.349±0.06 g/cm3(Predicted)
• Boiling Point: 369.4±37.0 °C(Predicted)
• pka: 7.92±0.10(Predicted)

Additional information on Ethyl 3-amino-4-(4-bromophenyl)butanoate hydrochloride

Comprehensive Overview of Ethyl 3-amino-4-(4-bromophenyl)butanoate hydrochloride (CAS No. 1480442-07-6)

Ethyl 3-amino-4-(4-bromophenyl)butanoate hydrochloride (CAS No. 1480442-07-6) is a specialized organic compound widely recognized in pharmaceutical and chemical research. This compound, characterized by its 4-bromophenyl moiety and ethyl ester functionality, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structure, combining an amino group and a hydrochloride salt, enhances solubility and reactivity, making it valuable for drug discovery and development.

In recent years, the demand for pharmaceutical intermediates like Ethyl 3-amino-4-(4-bromophenyl)butanoate hydrochloride has surged due to advancements in targeted drug delivery and small-molecule therapeutics. Researchers frequently explore its applications in designing enzyme inhibitors and receptor modulators, particularly in oncology and neurology. The bromophenyl group, in particular, is pivotal for structure-activity relationship (SAR) studies, enabling precise modifications to optimize drug efficacy.

The compound’s CAS No. 1480442-07-6 is often searched alongside terms like "synthetic routes for bromophenyl derivatives" and "amino ester applications in medicinal chemistry." These queries reflect growing interest in green chemistry and cost-effective synthesis methods. Innovators are also investigating its role in peptide mimetics and prodrug formulations, aligning with trends in personalized medicine and biocompatible materials.

From a technical perspective, Ethyl 3-amino-4-(4-bromophenyl)butanoate hydrochloride exhibits stability under controlled conditions, with its hydrochloride salt form ensuring improved handling and storage. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. These qualities make it a reliable choice for high-throughput screening and combinatorial chemistry workflows.

Beyond pharmaceuticals, this compound garners attention in material science for its potential in designing functional polymers and supramolecular assemblies. Its 4-bromophenyl group can act as a versatile linker in covalent organic frameworks (COFs), a hot topic in nanotechnology research. Such interdisciplinary applications underscore its versatility and relevance in cutting-edge scientific endeavors.

In summary, Ethyl 3-amino-4-(4-bromophenyl)butanoate hydrochloride (CAS No. 1480442-07-6) is a multifaceted compound bridging medicinal chemistry, material engineering, and synthetic methodology. Its alignment with trends like sustainable synthesis and precision medicine ensures continued interest and exploration in both academic and industrial settings.